Potassium stannate trihydrate

Specification

• CAS No.: 12125-03-0
• Molecular Formula: H6K2O6Sn
• Molecular Weight: 298.95 g/mol
• IUPAC Name: dipotassium;dioxido(oxo)tin;trihydrate
• Standard InChI: InChI=1S/2K.3H2O.3O.Sn/h;;3*1H2;;;;/q2*+1;;;;;2*-1
• Standard InChI Key: HTHDWDSBYOUAFF-UHFFFAOYSA-N
• SMILES: O.O.O.[O-][Sn](=O)[O-].[K+].[K+]
• Canonical SMILES: O.O.O.[O-][Sn](=O)[O-].[K+].[K+]

Introduction

Potassium stannate trihydrate, with the chemical formula K₂SnO₃·3H₂O, is a versatile compound widely used in various industrial and research applications. It is known for its unique properties, which make it an essential material in fields such as electronics manufacturing, catalysis, glass production, analytical chemistry, corrosion inhibition, and biomedical applications.

Electronics Manufacturing

Potassium stannate trihydrate serves as a precursor for producing tin oxide films used in transparent conductive coatings for touch screens and solar cells. These coatings are crucial for enhancing conductivity while maintaining transparency.

Catalysis

In organic synthesis, potassium stannate trihydrate acts as a catalyst to enhance reaction rates and improve yields compared to traditional catalysts. Its ability to facilitate chemical reactions makes it valuable in various industrial processes.

Glass Manufacturing

As a flux in glass production, potassium stannate trihydrate helps lower melting temperatures and improves the quality of glass products by making them more durable and clearer.

Analytical Chemistry

It is employed as a reagent in analytical methods for detecting certain metal ions or compounds, providing reliable quality control measures.

Corrosion Inhibition

The compound acts as a corrosion inhibitor in metal coatings to protect surfaces from degradation under harsh conditions. This application is particularly beneficial in industries like automotive and aerospace.

Biomedical Applications

Research explores its potential use in drug delivery systems due to its ability to enhance bioavailability of therapeutic agents.

Environmental Applications

Potassium stannate trihydrate also finds use in wastewater treatment processes by effectively removing heavy metals from effluent streams. This capability offers solutions for industries facing environmental regulations regarding water quality.

Research Findings on CO2 Capture

Recent studies have highlighted the effectiveness of potassium stannates (including K₂SnO₃) as sorbents for high-temperature CO₂ capture applications:

• A solid-state synthesized form showed superior CO₂ uptake capacity with stability over multiple cycles compared to other sorbents like limestone under similar conditions.

• The adsorption process follows pseudo-second-order kinetics indicating dominant chemical adsorption mechanisms alongside diffusion resistances affecting the rate of sorption.

CO2 Sorption Performance at Different Temperatures

Temperature (°C)	CO2 Uptake (wt%)
500	~9.3
600	~10.8
700	~12.2

These findings suggest that potassium stannates could be effective materials for high-temperature carbon dioxide separation technologies due to their stability and kinetic performance under varying thermal conditions.